Cas no 103530-99-0 (a-D-Glucopyranose,2-deoxy-6-O-[2-deoxy-2-[[(3R)-1-oxo-3-[(1-oxododecyl)oxy]tetradecyl]amino]-3-O-[(3R)-1-oxo-3-[(1-oxotetradecyl)oxy]tetradecyl]-4-O-phosphono-b-D-glucopyranosyl]-2-[[(3R)-1-oxo-3-[(1-oxohexadecyl)oxy]tetradecyl]amino]-,3-[(3R)-3-hydroxytetradecanoate] (9CI))

• Product name: a-D-Glucopyranose,2-deoxy-6-O-[2-deoxy-2-[[(3R)-1-oxo-3-[(1-oxododecyl)oxy]tetradecyl]amino]-3-O-[(3R)-1-oxo-3-[(1-oxotetradecyl)oxy]tetradecyl]-4-O-phosphono-b-D-glucopyranosyl]-2-[[(3R)-1-oxo-3-[(1-oxohexadecyl)oxy]tetradecyl]amino]-,3-[(3R)-3-hydroxytetradecanoate] (9CI)
• CAS No: 103530-99-0
• MF: C₁₁₀H₂₀₇N₂O₂₃P
• MW: 1956.79397892952
• CID: 189568
• PubChem ID: 451715

a-D-Glucopyranose,2-deoxy-6-O-[2-deoxy-2-[[(3R)-1-oxo-3-[(1-oxododecyl)oxy]tetradecyl]amino]-3-O-[(3R)-1-oxo-3-[(1-oxotetradecyl)oxy]tetradecyl]-4-O-phosphono-b-D-glucopyranosyl]-2-[[(3R)-1-oxo-3-[(1-oxohexadecyl)oxy]tetradecyl]amino]-,3-[(3R)-3-hydroxytetradecanoate] (9CI) Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranose,2-deoxy-6-O-[2-deoxy-2-[[(3R)-1-oxo-3-[(1-oxododecyl)oxy]tetradecyl]amino]-3-O-[(3R)-1-oxo-3-[(1-oxotetradecyl)oxy]tetradecyl]-4-O-phosphono-b-D-glucopyranosyl]-2-[[(3R)-1-oxo-3-[(1-oxohexadecyl)oxy]tetradecyl]amino]-,3-[(3R)-3-hydroxytetradecanoate] (9CI)
• a-D-Glucopyranose,2-deoxy-6-O-[2-deoxy-2-[[(3R)-1-oxo-3-[(1-oxododecyl)oxy]tetradecyl]amino]-3-O-[(3R)-1-oxo-3-[(1-oxotetrade
• MACLURA POMIFERA LECTIN
• MPL
• Aids000689
• Aids-000689
• Lipopolysaccharide (lps) hydrolysate from salmonella minnesota
• .alpha.-D-Glucopyranose, 2-deoxy-6-o-[2-deoxy-2-[[1-oxo-3-[(1-oxododecyl)oxy]tetradecyl]amino]-3-o-[1-oxo-3-[(1-oxotetradecyl)oxy]tetradecyl]-4-o-phosphono-.beta.-D-glucopyranosyl]-2-[[1-oxo-3-[(1-oxohexadecyl)oxy]tetradecyl]amino]-, 3-(3-hydroxytetradecanoate), [2(R),3(R),6[2(R),3(R)]]-
• DTXSID70145891
• 103530-99-0
• [(3S)-1-[[(2S,3R,4R,5S,6R)-6-[[(2R,3R,4R,5S,6R)-3-[[(3S)-3-dodecanoyloxytetradecanoyl]amino]-6-(hydroxymethyl)-5-phosphonooxy-4-[(3S)-3-tetradecanoyloxytetradecanoyl]oxyoxan-2-yl]oxymethyl]-2,5-dihydroxy-4-[(3S)-3-hydroxytetradecanoyl]oxyoxan-3-yl]amino]-1-oxotetradecan-3-yl] hexadecanoate
• [(1S)-1-[2-[[(2S,3R,4R,5S,6R)-6-[[(2R,3R,4R,5S,6R)-3-[[(3S)-3-dodecanoyloxytetradecanoyl]amino]-6-(hydroxymethyl)-5-phosphonooxy-4-[(3S)-3-tetradecanoyloxytetradecanoyl]oxy-tetrahydropyran-2-yl]oxymethyl]-2,5-dihydroxy-4-[(3S)-3-hydroxytetradecanoyl]oxy-tetrahydropyran-3-yl]amino]-2-oxo-ethyl]dodecyl] hexadecanoate

• Inchi： InChI=1S/C110H207N2O23P/c1-8-15-22-29-36-43-45-46-48-55-62-68-75-81-98(117)128-91(78-71-64-57-50-39-32-25-18-11-4)85-96(115)111-103-107(133-101(120)84-90(114)77-70-63-56-49-38-31-24-17-10-3)105(122)95(131-109(103)123)89-127-110-104(112-97(116)86-92(79-72-65-58-51-40-33-26-19-12-5)129-99(118)82-74-67-60-53-42-35-28-21-14-7)108(106(94(88-113)132-110)135-136(124,125)126)134-102(121)87-93(80-73-66-59-52-41-34-27-20-13-6)130-100(119)83-76-69-61-54-47-44-37-30-23-16-9-2/h90-95,103-110,113-114,122-123H,8-89H2,1-7H3,(H,111,115)(H,112,116)(H2,124,125,126)
• InChI Key： AJTUNRJTNFESSC-UHFFFAOYSA-N
• SMILES： P(=O)(OC1C(CO)OC(OCC2OC(O)C(NC(CC(OC(CCCCCCCCCCCCCCC)=O)CCCCCCCCCCC)=O)C(OC(CC(CCCCCCCCCCC)O)=O)C2O)C(NC(CC(OC(CCCCCCCCCCC)=O)CCCCCCCCCCC)=O)C1OC(CC(OC(CCCCCCCCCCCCC)=O)CCCCCCCCCCC)=O)(O)O

Computed Properties

• Exact Mass: 1955.48351
• Monoisotopic Mass: 1955.483
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 136
• Rotatable Bond Count: 102
• Complexity: 2890
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 34.8
• Topological Polar Surface Area: 365Ų

Experimental Properties

• PSA: 365.07